Cas no 92814-42-1 ((R)-6-amino-1,4-thiazepan-5-one)

• Product Name: (R)-6-amino-1,4-thiazepan-5-one
• CAS No: 92814-42-1
• MF: C₅H₁₀N₂OS
• MW: 146.210699558258
• MDL: MFCD10566767
• CID: 800977
• PubChem ID: 25795029
• Update Time: 2025-04-19

(R)-6-amino-1,4-thiazepan-5-one Chemical and Physical Properties

Names and Identifiers

• (R)-6-amino-1,4-thiazepan-5-one
• (6R)-6-amino-1,4-thiazepan-5-one
• (R)-6-Amino-1,4-thiazepan-5-one hydrochloride
• 1,4-Thiazepin-5(2H)-one,6-aminotetrahydro-, (6R)-
• (6R)-6-aminotetrahydro-1,4-thioazepin-5(2H)-one
• J-502247
• 1,4-Thiazepin-5(2H)-one,6-aminotetrahydro-,(6R)-
• C16734
• 92814-42-1
• SCHEMBL5636852
• EN300-80757
• AKOS006305514
• CS-0348309
• DTXSID20649753

• MDL： MFCD10566767
• Inchi： 1S/C5H10N2OS/c6-4-3-9-2-1-7-5(4)8/h4H,1-3,6H2,(H,7,8)/t4-/m0/s1
• InChI Key： NGIAYEBFKTVVQJ-BYPYZUCNSA-N
• SMILES： S1CCNC([C@H](C1)N)=O

Computed Properties

• Exact Mass: 146.05100
• Monoisotopic Mass: 146.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.181
• Boiling Point: 389.667°C at 760 mmHg
• Flash Point: 189.464°C
• Refractive Index: 1.53
• PSA: 80.42000
• LogP: 0.20580